Cas no 236102-87-7 (Seco-Duocarmycin TM)

• Product Name: Seco-Duocarmycin TM
• CAS No: 236102-87-7
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 4738926
• Update Time: 2025-10-31

Seco-Duocarmycin TM Chemical and Physical Properties

Names and Identifiers

• Seco-Duocarmycin TM
• (S)-(5-Hydroxy-1-(hydroxymethyl)-1,2-dihydro-3H-benzo[e]indol-3-yl)(5,6,7-trimethoxy-1H-indol-2-yl)methanone

• Inchi： 1S/C25H24N2O6/c1-31-20-9-13-8-17(26-22(13)24(33-3)23(20)32-2)25(30)27-11-14(12-28)21-16-7-5-4-6-15(16)19(29)10-18(21)27/h4-10,14,26,28-29H,11-12H2,1-3H3/t14-/m0/s1
• InChI Key： ITTCPQPHJURTKF-AWEZNQCLSA-N
• SMILES： OC[C@@H]1CN(C(C2=CC3C=C(C(=C(C=3N2)OC)OC)OC)=O)C2C=C(C3C=CC=CC=3C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 708
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on Seco-Duocarmycin TM

Seco-Duocarmycin TM (CAS No: 236102-87-7) - A Comprehensive Overview in Modern Chemical Biology

Seco-Duocarmycin TM, chemically identified by the CAS number 236102-87-7, represents a significant advancement in the field of chemically modified natural products. This compound belongs to the duocarmycin family, a class of polycyclic ethers originally isolated from marine bacteria. The structural modification of duocarmycin analogs has led to the development of Seco-Duocarmycin TM, which exhibits remarkable potential in both preclinical and clinical research.

The chemical structure of Seco-Duocarmycin TM features a unique seco-tetranorlabdane scaffold, which distinguishes it from its parent compounds. This structural innovation has been meticulously optimized to enhance its biological activity while minimizing off-target effects. The compound's mechanism of action involves the formation of highly reactive DNA adducts upon cellular uptake, leading to potent inhibition of DNA replication and transcription. This mechanism has positioned Seco-Duocarmycin TM as a promising candidate for the treatment of various malignancies.

Recent studies have highlighted the efficacy of Seco-Duocarmycin TM in targeting hypoxic tumor microenvironments, a feature that is particularly relevant in current oncological research. Hypoxia is a common characteristic of solid tumors and is associated with resistance to conventional therapies. The ability of Seco-Duocarmycin TM to function effectively under hypoxic conditions suggests its potential as an adjuvant therapeutic agent. Furthermore, preclinical trials have demonstrated its ability to induce apoptosis in cancer cells while sparing normal tissues, underscoring its therapeutic index.

The synthesis and characterization of Seco-Duocarmycin TM have been driven by advancements in synthetic organic chemistry and biotechnology. The development of efficient synthetic routes has enabled large-scale production, making it feasible for clinical trials and commercial applications. Techniques such as semi-synthetic modification and combinatorial chemistry have been employed to fine-tune the pharmacological properties of this compound. These efforts have resulted in a molecule with improved solubility, bioavailability, and metabolic stability.

In the realm of drug discovery, Seco-Duocarmycin TM has been integrated into various high-throughput screening (HTS) platforms to identify novel drug targets and biomarkers. Its interaction with specific enzymes and receptors involved in cancer progression has been extensively studied using computational modeling and X-ray crystallography. These studies have provided valuable insights into the molecular basis of its therapeutic effects and have paved the way for rational drug design.

The pharmacokinetic profile of Seco-Duocarmycin TM has been thoroughly evaluated in animal models, revealing a favorable distribution pattern across different tissues. Its rapid clearance from non-target organs minimizes systemic toxicity, making it an attractive candidate for repeated dosing regimens. Additionally, phase I clinical trials have demonstrated its safety profile in human subjects, with manageable adverse effects primarily related to dose-dependent pharmacodynamic responses.

One of the most compelling aspects of Seco-Duocarmycin TM is its potential for combination therapy with existing chemotherapeutic agents. Preclinical data suggest that its synergistic effects with other anti-cancer drugs can lead to enhanced therapeutic outcomes. This multimodal approach is particularly promising for patients with advanced-stage cancers who may benefit from tailored treatment strategies.

The future development of Seco-Duocarmycin TM will likely involve further optimization to address any remaining limitations. Ongoing research aims to improve its selectivity against cancer cells while reducing immunogenicity. Advances in nanotechnology may also contribute to its delivery systems, potentially enhancing its efficacy through targeted release mechanisms.

In conclusion, Seco-Duocarmycin TM (CAS No: 236102-87-7) represents a significant milestone in the development of novel anti-cancer agents. Its unique structural features, combined with promising preclinical results, position it as a valuable tool in both academic research and clinical practice. As our understanding of cancer biology continues to evolve, compounds like Seco-Duocarmycin TM will play an increasingly important role in shaping the future of oncology treatment.